2-Methyl-7-chlorosulfonylbenzothiazole

• Molecular Formula: C8H6ClNO2S2
• Molecular Weight: 247.7 g/mol
• IUPAC Name: 2-methyl-1,3-benzothiazole-7-sulfonyl chloride
• InChI: InChI=1S/C8H6ClNO2S2/c1-5-10-6-3-2-4-7(8(6)13-5)14(9,11)12/h2-4H,1H3
• InChI Key: RDFBGLVDPQPDLW-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(S1)C(=CC=C2)S(=O)(=O)Cl

Description

2-Methyl-7-chlorosulfonylbenzothiazole is a useful research compound. Its molecular formula is C8H6ClNO2S2 and its molecular weight is 247.7 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A suspension of 8 g of the product from Example 7 in 20 mL of concentrated hydrochloric acid was cooled to 0° C. and treated with a solution of 3.7 g sodium nitrite in 6 mL of water. After completion of the addition, the mixture was stirred at 0°-5° C. for about 15 minutes. This diazonium salt solution was then added all at once to a mixture of liquid sulfur dioxide, 2 g of cupric chloride dihydrate, and 4 mL water in 39 mL of glacial acetic acid at about 10° C.; vigorous gas evolution ensued. This reaction mixture was stirred at room temperature for another 4 hours, and was then poured into 190 mL ice-water. The resulting precipitate was collected by filtration, washed with water, and dried to give 9.2 g of 2-methyl-7-chlorosulfonylbenzothiazole as a yellow powder, m.p. 93°-97° C., dec; IR(KBr): 1380, 1175, 800, 770, 720 cm-1.